Cas no 5618-02-0 (3-Cyclopropylpropanal)

• Product name: 3-Cyclopropylpropanal
• CAS No: 5618-02-0
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD20336846
• CID: 1026180
• PubChem ID: 13568406

3-Cyclopropylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylpropanal
• 3-Cyclopropylpropal
• Cyclopropanepropanal
• EN300-193295
• F95283
• AKOS013847446
• Z1233208002
• DA-34928
• SB85406
• 5618-02-0
• DTXSID20544032

• MDL： MFCD20336846
• Inchi： InChI=1S/C6H10O/c7-5-1-2-6-3-4-6/h5-6H,1-4H2
• InChI Key： ZPVHPQORXWAGSU-UHFFFAOYSA-N
• SMILES： C(CC1CC1)C=O

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 17.07

Additional information on 3-Cyclopropylpropanal

Recent Advances in the Study of 3-Cyclopropylpropanal (CAS: 5618-02-0) in Chemical Biology and Pharmaceutical Research

3-Cyclopropylpropanal (CAS: 5618-02-0) is a versatile aldehyde compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and synthesis. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its potential therapeutic applications. This research brief consolidates the latest findings on 3-Cyclopropylpropanal, highlighting its chemical properties, synthetic utility, and emerging biological activities.

One of the most notable advancements in the study of 3-Cyclopropylpropanal is its application in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. Researchers have demonstrated its utility in constructing pyrrolidine and piperidine derivatives, which are common scaffolds in FDA-approved drugs. A 2023 study published in the *Journal of Medicinal Chemistry* detailed a novel catalytic asymmetric synthesis method using 3-Cyclopropylpropanal as a precursor, achieving high enantioselectivity and yield. This breakthrough opens new avenues for the efficient production of chiral pharmaceuticals.

In addition to its synthetic applications, recent investigations have uncovered the biological activities of 3-Cyclopropylpropanal derivatives. A study in *Bioorganic & Medicinal Chemistry Letters* (2024) reported that certain derivatives exhibit potent inhibitory effects against inflammatory enzymes such as COX-2, suggesting potential anti-inflammatory applications. Furthermore, computational docking studies have revealed that these derivatives can interact with key amino acid residues in the enzyme's active site, providing a structural basis for further optimization.

The pharmacokinetic properties of 3-Cyclopropylpropanal derivatives have also been a focus of recent research. A 2024 preclinical study evaluated the bioavailability and metabolic stability of these compounds, demonstrating favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in rodent models. These findings support the potential for further development of 3-Cyclopropylpropanal-based therapeutics, particularly for chronic inflammatory diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and clinical translation of 3-Cyclopropylpropanal derivatives. Current research efforts are directed toward improving synthetic efficiency and reducing production costs. Collaborative initiatives between academia and industry are underway to address these hurdles, with the aim of accelerating the development of novel therapeutics based on this compound.

In conclusion, 3-Cyclopropylpropanal (CAS: 5618-02-0) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its versatility and potential. Future studies are expected to explore its applications in targeted drug delivery and combination therapies, further expanding its impact on the field.